Cas no 35840-91-6 (2-Benzylpyrrolidine)

2-Benzylpyrrolidine Properties

Names and Identifiers

• 2-Benzylpyrrolidine
• Pyrrolidine,2-(phenylmethyl)-
• 2-Benzylpyrrolidin
• 2-benzyl-pyrrolidine
• AB09388
• SCHEMBL167190
• AKOS000137831
• 35840-91-6
• BS-13565
• NKHMSOXIXROFRU-UHFFFAOYSA-N
• SB45218
• CS-0067945
• Z237735126
• 2-Benzylpyrrolidine, AldrichCPR
• FT-0722181
• BB 0249480
• DTXSID30902624
• AR1052
• rac.-2-benzylpyrrolidine
• AKOS016343678
• (2RS)-2-benzyl-pyrrolidine
• rac-2-benzylpyrrolidine
• NoName_3163
• PYRROLIDINE, 2-(PHENYLMETHYL)-
• EN300-27254
• MFCD01631839
• DA-06461
• pyrrolidine, 2-benzyl-
• +Expand

• MDL： MFCD01631839
• InChIKey： NKHMSOXIXROFRU-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H15N/c1-2-5-10(6-3-1)9-11-7-4-8-12-11/h1-3,5-6,11-12H,4,7-9H2
• SMILES： C1=CC=C(C=C1)CC2CCCN2

Computed Properties

• Exact Mass: 161.12000
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 161.120449483g/mol
• Heavy Atom Count: 12
• Complexity: 127
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.3
• Topological Polar Surface Area: 12Ų

Experimental Properties

• LogP: 2.30990
• PSA: 12.03000
• Color/Form: Liquid

2-Benzylpyrrolidine Security Information

• Dangerous goods sign： Xi
• Hazard Statement： H302
• Warning Statement： P264;P270;P301+P312;P330;P501
• Storage Condition：2-8 °C
• Risk Phrases： 22
• Signal Word：Warning

2-Benzylpyrrolidine Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%